![molecular formula C11H11F2NO B6240500 rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans CAS No. 2375248-52-3](/img/new.no-structure.jpg)
rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans
Overview
Description
rac-N-[(1R,2R)-2-(Difluoromethyl)cyclopropyl]benzamide, trans: is a chemical compound characterized by its unique structure, which includes a cyclopropyl ring with a difluoromethyl group and a benzamide moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: : The synthesis of rac-N-[(1R,2R)-2-(Difluoromethyl)cyclopropyl]benzamide, trans typically involves the following steps:
Formation of Cyclopropyl Intermediate: : The cyclopropyl ring is formed using appropriate starting materials and catalysts.
Introduction of Difluoromethyl Group: : The difluoromethyl group is introduced through a halogen exchange reaction or other suitable methods.
Coupling with Benzamide: : The cyclopropyl intermediate is then coupled with benzamide under specific reaction conditions to form the final product.
Industrial Production Methods: : On an industrial scale, the production of this compound involves optimizing the reaction conditions to achieve high yield and purity. This may include the use of continuous flow reactors, large-scale synthesis setups, and stringent quality control measures.
Chemical Reactions Analysis
Types of Reactions: : This compound can undergo various chemical reactions, including:
Oxidation: : Oxidation reactions can be performed to introduce functional groups or modify existing ones.
Reduction: : Reduction reactions can be used to reduce specific functional groups within the compound.
Substitution: : Substitution reactions can be employed to replace certain atoms or groups within the molecule.
Common Reagents and Conditions: : Typical reagents and conditions used in these reactions include oxidizing agents (e.g., KMnO₄, CrO₃), reducing agents (e.g., LiAlH₄, NaBH₄), and various solvents and catalysts.
Major Products Formed: : The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.
Scientific Research Applications
Chemistry: : In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology: : In biological research, rac-N-[(1R,2R)-2-(Difluoromethyl)cyclopropyl]benzamide, trans can be used to study enzyme inhibition, receptor binding, and other biological processes.
Medicine: : This compound has potential applications in drug discovery and development. It can be used as a lead compound for the design of new therapeutic agents.
Industry: : In industry, this compound can be used in the production of specialty chemicals, agrochemicals, and other industrial applications.
Mechanism of Action
The mechanism by which rac-N-[(1R,2R)-2-(Difluoromethyl)cyclopropyl]benzamide, trans exerts its effects involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the application, but it generally involves binding to receptors or enzymes, leading to a biological response.
Comparison with Similar Compounds
Similar Compounds: : Some compounds similar to rac-N-[(1R,2R)-2-(Difluoromethyl)cyclopropyl]benzamide, trans include:
N-[(1R,2R)-2-(Fluoromethyl)cyclopropyl]benzamide
N-[(1R,2R)-2-(Chloromethyl)cyclopropyl]benzamide
N-[(1R,2R)-2-(Bromomethyl)cyclopropyl]benzamide
Uniqueness: : The presence of the difluoromethyl group in this compound distinguishes it from its similar counterparts. This group can impart unique chemical and biological properties, making it a valuable compound for research and industrial applications.
Properties
CAS No. |
2375248-52-3 |
|---|---|
Molecular Formula |
C11H11F2NO |
Molecular Weight |
211.2 |
Purity |
95 |
Origin of Product |
United States |
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